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Abstract

This technical guide provides an in-depth analysis of the spectroscopic characteristics of
Phenol, 2-[[(4-fluorophenyl)imino]methyl]-, a Schiff base synthesized from salicylaldehyde
and 4-fluoroaniline. Schiff bases are a critical class of compounds known for their versatile
applications in catalysis, materials science, and as intermediates in pharmaceutical synthesis.
[1][2] This document is structured to serve as a practical reference for researchers, scientists,
and drug development professionals. It details the synthesis, and a thorough interpretation of
the Nuclear Magnetic Resonance (*H NMR, 13C NMR), Infrared (IR), and Mass Spectrometry
(MS) data essential for the structural elucidation and purity confirmation of this compound. We
delve into the causality behind experimental choices and provide validated, step-by-step
protocols for data acquisition, ensuring scientific integrity and reproducibility.

Introduction to N-(4-fluorophenyl)salicylaldimine
Chemical Identity and Structure
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Phenol, 2-[[(4-fluorophenyl)imino]methyl]-, also known as N-(4-fluorophenyl)salicylaldimine,
is an aromatic imine. This class of molecules is characterized by the azomethine (-C=N-)
group, which imparts unique electronic and structural properties.

Property Value

IUPAC Name 2-[[(4-fluorophenylimino]methyl]phenol
Synonyms N-(4-fluorophenyl)salicylaldimine

Molecular Formula Ci3Hi0FNO

Molecular Weight 215.22 g/mol

CAS Number 3453-93-2

Canonical SMILES C1=CC=C(C(=C1)C=NC2=CC=C(C=C2)F)O
InChl Key SFLIIXDISGPRLW-UHFFFAOYSA-N

The structure contains a phenolic hydroxyl group ortho to the imine linkage, a feature that
allows for strong intramolecular hydrogen bonding. This interaction is a dominant factor in its
spectroscopic and chemical behavior.

Scientific and Industrial Significance

Schiff bases are pivotal in coordination chemistry due to their ability to form stable complexes
with various metal ions.[3][4] The specific compound, Phenol, 2-[[(4-
fluorophenyl)imino]methyl]-, and its isomers are valuable as intermediates in the synthesis of
pharmaceuticals. For instance, the related para-isomer is a key building block for the
cholesterol-lowering drug Ezetimibe.[5][6] The presence of the fluorine atom can enhance
metabolic stability and binding affinity in biological systems, making fluorinated compounds like
this a subject of intense research in medicinal chemistry.[7]

The Imperative of Spectroscopic Characterization

Unambiguous structural confirmation is the bedrock of chemical research and development.
Techniques like NMR, IR, and MS provide a detailed "fingerprint" of a molecule. NMR reveals
the connectivity and chemical environment of atoms, IR identifies the functional groups
present, and MS determines the molecular weight and fragmentation patterns.[8] For a
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compound like N-(4-fluorophenyl)salicylaldimine, these techniques are not merely for
identification; they are essential for confirming the presence of the key imine linkage, verifying
the intramolecular hydrogen bonding, and ensuring isomeric purity.

Synthesis and Sample Preparation
Reaction Principle: Schiff Base Condensation

The synthesis of this compound is a classic example of a Schiff base condensation reaction. It
involves the nucleophilic addition of the primary amine (4-fluoroaniline) to the carbonyl carbon
of the aldehyde (salicylaldehyde), followed by the elimination of a water molecule to form the
imine. The reaction is typically catalyzed by a small amount of acid and performed in a solvent
like ethanol to facilitate the removal of water.

Salicylaldehyde
(2-Hydroxybenzaldehyde)

+
Ethanol -
A-Fluoroanilin Acid Catalys Phenol, 2-[[(4-fluorophenyl)imino]methyl]-
(Target Compound)
Reflux
+
Water
(H20)

Click to download full resolution via product page

Caption: Synthesis of the target Schiff base via acid-catalyzed condensation.
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Experimental Protocol for Synthesis

This protocol outlines a standard laboratory procedure for synthesizing and purifying the title

compound.

Reactant Preparation: In a 100 mL round-bottom flask, dissolve 10 mmol of salicylaldehyde
in 30 mL of absolute ethanol. Stir the solution using a magnetic stir bar.

Addition of Amine: To the stirring solution, add 10 mmol of 4-fluoroaniline. A color change and
slight warming may be observed.

Catalysis: Add 2-3 drops of glacial acetic acid to the mixture to catalyze the reaction.

Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux (approximately
78-80°C) for 2-3 hours. The progress of the reaction can be monitored using Thin Layer
Chromatography (TLC).

Isolation: After the reaction is complete, allow the mixture to cool to room temperature. The
product often crystallizes out of the solution. If not, cool the flask in an ice bath to induce
crystallization.

Purification: Collect the solid product by vacuum filtration and wash it with a small amount of
cold ethanol to remove unreacted starting materials.

Drying: Dry the purified yellow crystalline solid in a vacuum oven at 50°C. A typical yield is
85-95%. The melting point should be in the range of 179-183°C.[9]

Spectroscopic Analysis and Data Interpretation

The following sections provide an expert interpretation of the key spectroscopic data for

Phenol, 2-[[(4-fluorophenyl)imino]methyl]-. The data presented is based on established

principles and literature values for analogous structures.
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Caption: Numbering scheme for NMR assignment of the target compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise molecular structure in
solution.[10] All spectra should be recorded in a deuterated solvent like CDCIls or DMSO-ds,
with Tetramethylsilane (TMS) as an internal standard (0.00 ppm).[11]

The *H NMR spectrum provides information about the chemical environment and connectivity
of protons.

o Expertise & Causality: The most diagnostic signal is the phenolic -OH proton. Its extreme
downfield shift is direct evidence of the strong intramolecular O-H---N hydrogen bond. This
bond holds the proton in a fixed position within the magnetic field, leading to significant
deshielding. The imine proton (-CH=N-) also appears in a distinct, uncoupled region. The
aromatic protons on both rings will exhibit splitting patterns (doublets, triplets) characteristic
of their substitution and coupling with adjacent protons.[12]

Table 1: Predicted *H NMR Data (500 MHz, CDCIs)
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Chemical Shift

Multiplicity Integration Assignment Rationale
(3, ppm)

Highly
deshielded
due to strong
~13.0 brs 1H -OH .
intramolecular
H-bond with

imine N.

Imine proton,

singlet as it has
~8.60 S 1H H-7 (-CH=N-) )

no adjacent

protons.

Aromatic protons
~7.4-7.6 m 2H H-4, H-6 on the phenol

ring.

Aromatic protons

adjacent to the
~7.2-7.3 m 2H H-2', H-6' o

imine N on the

fluorophenyl ring.

Aromatic protons
~7.0-7.1 m 2H H-3', H-5' adjacent to the

fluorine atom.

| ~6.8-7.0 | m | 2H | H-3, H-5 | Aromatic protons on the phenol ring. |

The 13C NMR spectrum indicates the number of unique carbon environments. For this
molecule, all 13 carbons are chemically distinct and should produce 13 signals.

o Expertise & Causality: The imine carbon (C-7) is highly deshielded and appears significantly
downfield, a characteristic feature of sp? hybridized carbons double-bonded to nitrogen.[13]
The carbon attached to fluorine (C-4") will appear as a doublet due to strong one-bond
coupling (1JC-F), which is definitive proof of the fluorine's position. Other carbons on the
fluorinated ring will also show smaller couplings (;JC-F, 3JC-F).[14]
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Table 2: Predicted *3C NMR Data (125 MHz, CDCls)

Chemical Shift (6, ppm)

Assignment

Rationale

Imine carbon, highly

~165.0 C-7 (>C=N) )

deshielded.

Carbon directly bonded to
~162.0 (d, 1JC-F = 245 Hz) C-4 fluorine, shows large C-F

coupling.

Phenolic carbon bearing the -
~161.0 C-2

OH group.

Ipso-carbon of the fluorophenyl
~148.0 C-r . ;

ring, attached to nitrogen.
~133.0-134.0 C-4,C-6 Aromatic CH carbons.

Carbons ortho to fluorine,
~122.0 (d, 2JC-F = 22 Hz) Cc-2, C-6' showing two-bond C-F

coupling.
~118.0 - 120.0 C-1,C-5 Aromatic carbons.

| ~116.0 (d, 3JC-F = 8 Hz) | C-3', C-5' | Carbons meta to fluorine, showing three-bond C-F

coupling. |

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups within the molecule by detecting their

characteristic vibrational frequencies.

o Expertise & Causality: The IR spectrum provides compelling evidence for the intramolecular

hydrogen bond. Instead of a sharp O-H stretch around 3300-3600 cm~! typical of free

phenols, a very broad absorption is observed at much lower wavenumbers (often centered
around 3000 cm~1).[15][16] This broadening and shift are due to the hydrogen bond
weakening the O-H bond. The C=N stretch is a strong, sharp band that confirms the
formation of the Schiff base.[17]
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Table 3: Key IR Absorption Frequencies (Solid, KBr Pellet)

Wavenumber ) . ]

Intensity Assignment Functional Group
(cm™)

. Intramolecularly H-
~2500 - 3200 Broad, Medium O-H stretch
bonded Phenol

~3050 Medium C-H stretch Aromatic C-H
~1615 Strong C=N stretch Imine (Azomethine)
~1590, 1480 Strong C=C stretch Aromatic Ring
~1280 Strong C-O stretch Phenolic C-O

| ~1220 | Strong | C-F stretch | Aryl-Fluoride |

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and structural information based on the

mass-to-charge ratio (m/z) of the molecule and its fragments.

o Expertise & Causality: The molecular ion peak ([M]*) should be observed at m/z

corresponding to the exact mass of the molecule (215.07). The fragmentation pattern is
dictated by the weakest bonds. Cleavage of the C-N single bond or the C=N double bond is

common in imines, leading to fragments that correspond to the original aldehyde and amine

components.[18]

Table 4: Predicted Mass Spectrometry Data (Electron lonization, 70 eV)

miz Proposed Fragment Formula

215 [M]* (Molecular lon) [C13H10FNO]*
214 [M-HJ* [C13HsFNOJ*
121 [Salicylaldimine radical [(CoHSNOJ*

cation]*
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| 95 | [Fluorophenyl cation]* | [CeHaF]™" |

Standard Operating Procedures for Data Acquisition

To ensure high-quality, reproducible data, the following standardized protocols should be

followed.

General Spectroscopic Workflow

Synthesize & Purify
Compound

Prepare Sample
(Dissolve in solvent, make pellet, etc.)
Acquire Spectrum
(NMR, IR, or MS)

Process Data
(Fourier transform, baseline correction)

Interpret Spectrum
(Assign peaks, identify fragments)

(Confirm Structure)

Click to download full resolution via product page

Caption: A generalized workflow for spectroscopic analysis.
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Protocol for NMR Data Acquisition

Sample Preparation: Accurately weigh 5-10 mg of the purified compound and dissolve it in
~0.6 mL of a deuterated solvent (e.g., CDCIs) in a standard 5 mm NMR tube.

Instrument Setup: Use a 400 MHz or higher field NMR spectrometer. Tune and shim the
instrument to ensure optimal magnetic field homogeneity.

'H NMR Acquisition: Acquire the spectrum using a standard pulse sequence. A spectral width
of 16 ppm, an acquisition time of 2-3 seconds, and a relaxation delay of 2 seconds are
typical starting points.

13C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. A
wider spectral width (e.g., 240 ppm) and a longer acquisition time are required due to the
lower sensitivity and wider chemical shift range of 13C nuclei.

Data Processing: Apply Fourier transformation, phase correction, and baseline correction to
the acquired Free Induction Decay (FID) signals using the instrument's software. Reference
the spectrum to the TMS signal at 0.00 ppm.

Protocol for FT-IR Data Acquisition

Sample Preparation (KBr Pellet): Mix ~1 mg of the compound with ~100 mg of dry,
spectroscopic grade KBr powder. Grind the mixture thoroughly in an agate mortar. Press the
powder into a transparent pellet using a hydraulic press.

Background Spectrum: Place no sample in the beam path and acquire a background
spectrum to account for atmospheric CO2 and Hz0.

Sample Spectrum: Place the KBr pellet in the sample holder and acquire the spectrum.
Typically, 16-32 scans are co-added to improve the signal-to-noise ratio, with a resolution of
4 cm™L.

Data Processing: The instrument software will automatically ratio the sample spectrum
against the background spectrum to produce the final transmittance or absorbance
spectrum.
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Protocol for Mass Spectrometry Data Acquisition

o Sample Introduction: For Electron lonization (EI-MS), a dilute solution of the sample in a
volatile solvent (e.g., methanol or dichloromethane) can be introduced via a direct insertion
probe.

 lonization: Use a standard El energy of 70 eV. This energy is sufficient to cause ionization
and reproducible fragmentation.

o Mass Analysis: Scan a mass range appropriate for the compound, for example, m/z 40-400,
to ensure detection of the molecular ion and key fragments.

o Data Analysis: Identify the molecular ion peak. Propose structures for major fragment ions
and correlate them with the known structure of the molecule to confirm its identity.

Conclusion

The spectroscopic analysis of Phenol, 2-[[(4-fluorophenyl)imino]lmethyl]- provides a clear
and definitive confirmation of its molecular structure. The *H NMR spectrum is distinguished by
the significantly downfield-shifted phenolic proton, a direct result of strong intramolecular
hydrogen bonding. 33C NMR confirms the 13 unique carbon environments and definitively
places the fluorine atom via C-F coupling. IR spectroscopy validates the presence of key
functional groups, particularly the imine C=N bond and the hydrogen-bonded O-H group.
Finally, mass spectrometry confirms the molecular weight and provides a fragmentation pattern
consistent with the proposed structure. Together, these techniques form a self-validating
system, providing the high-confidence data required for advanced research and development
applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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